2-Methyl-1-((4'-methyl-[1,1'-biphenyl]-4-yl)sulfonyl)piperidine

• IUPAC Name: 2-methyl-1-[4-(4-methylphenyl)phenyl]sulfonylpiperidine
• InChI: InChI=1S/C19H23NO2S/c1-15-6-8-17(9-7-15)18-10-12-19(13-11-18)23(21,22)20-14-4-3-5-16(20)2/h6-13,16H,3-5,14H2,1-2H3
• InChI Key: GHDOOYGJEYIRQF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C3=CC=C(C=C3)C
• Molecular Formula: C19H23NO2S
• Molecular Weight: 329.5 g/mol

Description

“2-Methyl-1-((4’-methyl-[1,1’-biphenyl]-4-yl)sulfonyl)piperidine” is a derivative of piperidine. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives has been a subject of numerous scientific studies. The methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Chemical Reactions Analysis

The chemical reactions involving piperidine derivatives have been extensively studied. These reactions include intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Safety and Hazards

The safety data sheet for piperidine indicates that it is highly flammable and harmful if swallowed. It is toxic in contact with skin or if inhaled, and causes severe skin burns and eye damage. It is also harmful to aquatic life.

Mechanism of Action

Target of Action

Similar compounds have been known to interact with proteins such as the camp-dependent protein kinase catalytic subunit alpha, camp-dependent protein kinase inhibitor alpha, and rho-associated protein kinase 1 .

Mode of Action

These interactions can lead to changes in the conformation and activity of the target proteins .

Biochemical Pathways

Given its potential targets, it may influence pathways related to cellular signaling, cell cycle regulation, and apoptosis .

Pharmacokinetics

Similar compounds often exhibit good absorption and distribution profiles, while their metabolism and excretion can vary significantly depending on the specific functional groups present in the molecule .

Result of Action

Given its potential targets, it may influence cellular signaling, cell cycle progression, and apoptosis, potentially leading to changes in cell behavior and function .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound. For instance, extreme pH or temperature conditions could potentially affect the compound’s stability or its interactions with target proteins .